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Technical Support Center: GANESH Software

Welcome to the GANESH technical support center. This guide provides troubleshooting steps
and answers to frequently asked questions regarding the installation and setup of the GANESH
software for genomic analysis.

Frequently Asked Questions (FAQs)

Q1: What is GANESH?

GANESH is a specialized software package designed for the customized annotation of genome
regions. It assembles a self-updating database of DNA sequence, mapping data, and
annotations from various distributed data sources to support genetic analysis.[1]

Q2: Who is the intended user for GANESH?

GANESH is designed for geneticists, genomicists, and other researchers involved in the
analysis of human and other model organism genomes.[1]

Q3: What are the primary functions of GANESH?

The software's main components include an assimilation module for data gathering and
sequence analysis, a database, an updating module, a graphical front-end, and visualization
tools.[1]
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Troubleshooting Installation Issues
Pre-Installation Checks

Before attempting to install GANESH, ensure your system meets the minimum requirements.
Many installation failures arise from an incompatible environment.

System Requirements:

Component Requirement Notes

Can be run on a single

processor machine as a

Operating System Unix/Linux ]
standalone or client-server
system.[1]
, _ _ Required for the Java viewer.
Java Runtime Version 1.3 or higher 1]
) Including DBD, DBI, and FTP
Perl Required
modules.[1]
Can be adapted for other
Database MySQL

relational database systems.[1]

Netscape 6+ or any browser
Web Browser with Java Runtime For accessing the applet.[1]
Environment 1.3.1_02+

Common Installation Errors and Solutions

This section addresses specific error messages and problems that you might encounter during
the GANESH installation process.
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Errorlissue

Potential Cause

Troubleshooting Steps

"Command not found" for

analysis programs

The required analysis
programs (e.g., BLAST,
Genscan) are not in the
system's PATH.

1. Verify that all required third-
party analysis software is
installed. 2. Ensure the
executable paths for these
programs are correctly
specified in the GANESH
configuration files. 3. Add the
directories containing the
executables to your system's
PATH environment variable.

"Perl module not found" (e.g.,
DBD, DBI)

The necessary Perl modules

are not installed.

1. Use CPAN (Comprehensive
Perl Archive Network) to install
the missing modules. For
example: perl -MCPAN -e
‘install DBI' and perl -MCPAN -
e 'install DBD::mysql'. 2.
Ensure you have the
necessary permissions to
install Perl modules system-
wide or configure a local Perl

library path.

Database connection failure

Incorrect database credentials,
the database server is not

running, or firewall restrictions.

1. Check that the MySQL
server is running. 2. Verify the
username, password, host,
and port in the GANESH
configuration file match the
database settings. 3. Ensure
that the user has the correct
privileges to create and access
the GANESH database. 4.
Check for firewall rules that
might be blocking the
connection to the database

port.
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Java applet not loading

Incompatible Java version or

browser security settings.

1. Confirm that you have Java
Runtime Environment 1.3.1 02
or a compatible version
installed and enabled in your
browser.[1] 2. Clear your
browser's cache and Java
cache. 3. Check your
browser's security settings to
ensure Java applets are
allowed to run from the server
hosting GANESH.

File permission errors during

installation

The user running the
installation script does not
have write permissions for the

target directories.

1. Run the installation script
with sudo if appropriate for
your system. 2. Alternatively,
change the ownership and
permissions of the installation
directory to the user
performing the installation
(e.g., chown -R user:group
/path/to/ganesh and chmod -R
755 /path/to/ganesh).

Experimental Protocol: Database and Analysis Setup

A successful GANESH installation is critical for the proper execution of your genomic analysis

experiments. Here is a general protocol for setting up the necessary databases and analysis

programs.

e Local Database Creation:

o GANESH requires access to EMBL, SWISS-PROT, and TrEMBL databases.[1]

o If these are not available locally, a provided Perl script can be used to build and maintain

these databases.[1]

o Execute the script and ensure you have sufficient disk space for these databases.
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» Configuration of Analysis Programs:

o The default version of GANESH requires the installation of several open-source or free-
for-academic-use analysis programs.[1]

o The specific programs needed will be listed in the GANESH documentation.

o For each program, you may need to edit a configuration file within GANESH to provide the
correct path to the executable.

o Data Assimilation:

o The assimilation module in GANESH gathers sequence and other relevant data from
various distributed sources.[1]

o You will need to specify the genomic region of interest for your experiment.

o For large sequences (e.g., over 3Mb for Genscan), GANESH has specific handling
procedures.[1]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting GANESH installation
ISsues.
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GANESH Installation Troubleshooting Workflow
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Caption: A flowchart for diagnosing and resolving common GANESH software installation
problems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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